Cas no 841275-06-7 (2-Quinolinecarboxamide,N-[12-[(4-fluoro-3-hydroxybenzoyl)amino]dodecyl]-4-hydroxy-)

2-Quinolinecarboxamide,N-[12-[(4-fluoro-3-hydroxybenzoyl)amino]dodecyl]-4-hydroxy- structure
841275-06-7 structure
Product name:2-Quinolinecarboxamide,N-[12-[(4-fluoro-3-hydroxybenzoyl)amino]dodecyl]-4-hydroxy-
CAS No:841275-06-7
MF:C29H36FN3O4
MW:509.612251281738
CID:1820751

2-Quinolinecarboxamide,N-[12-[(4-fluoro-3-hydroxybenzoyl)amino]dodecyl]-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Quinolinecarboxamide,N-[12-[(4-fluoro-3-hydroxybenzoyl)amino]dodecyl]-4-hydroxy-
    • 2-Quinolinecarboxamide, N-[12-[(4-fluoro-3-hydroxybenzoyl)amino]dodecyl]-4-hydroxy-
    • Inchi: 1S/C29H36FN3O4/c30-23-16-15-21(19-27(23)35)28(36)31-17-11-7-5-3-1-2-4-6-8-12-18-32-29(37)25-20-26(34)22-13-9-10-14-24(22)33-25/h9-10,13-16,19-20,35H,1-8,11-12,17-18H2,(H,31,36)(H,32,37)(H,33,34)
    • InChI Key: WSQXSEPCIVMJTG-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CC=2)C(O)=CC=1C(NCCCCCCCCCCCCNC(=O)C1=CC=C(F)C(O)=C1)=O

Experimental Properties

  • Density: 1.200±0.06 g/cm3(Predicted)
  • Boiling Point: 715.4±60.0 °C(Predicted)
  • pka: 8.03±0.10(Predicted)

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